Cas no 159359-63-4 (Olean-12-en-29-oicacid, 3-hydroxy-2-oxo-, (3b,20b)- (9CI))

• Product Name: Olean-12-en-29-oicacid, 3-hydroxy-2-oxo-, (3b,20b)- (9CI)
• CAS No: 159359-63-4
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 179375
• PubChem ID: 190942
• Update Time: 2025-04-19

Olean-12-en-29-oicacid, 3-hydroxy-2-oxo-, (3b,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-29-oicacid, 3-hydroxy-2-oxo-, (3b,20b)- (9CI)
• (3beta,5xi,18alpha)-3-hydroxy-2-oxoolean-12-en-29-oic acid
• 2-Oxo-3-hydroxyolean-12-en-30-oic acid
• 3-Hydroxy-2-oxoolean-12-en-30-oic acid
• Dillenic acid B
• Olean-12-en-29-oic acid, 3-hydroxy-2-oxo-, (3beta,20beta)-
• 159359-63-4
• DTXSID80936090
• (2R,4aS,6aR,6aS,6bR,10R,12aR,14bS)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-11-oxo-3,4,5,6,6a,7,8,8a,10,12,13,14b-dodecahydro-1H-picene-2-carboxylic acid
• 3-Hydroxy-2-oxoolean-12-en-29-oic acid

• Inchi： 1S/C30H46O4/c1-25(2)21-10-11-30(7)22(28(21,5)17-20(31)23(25)32)9-8-18-19-16-27(4,24(33)34)13-12-26(19,3)14-15-29(18,30)6/h8,19,21-23,32H,9-17H2,1-7H3,(H,33,34)/t19-,21?,22-,23+,26-,27-,28+,29-,30-/m1/s1
• InChI Key： WOKFCRPNGIVPEZ-RYBKRTJCSA-N
• SMILES： O[C@H]1C(C[C@@]2(C)C(C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C)CC[C@](C(=O)O)(C)C[C@@H]4C3=CC[C@@H]12)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 965
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas